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Introduction
DRAQ5 is a far-red fluorescent DNA dye that offers a versatile solution for cell cycle analysis in

fixed cells.[1][2] As a cell-permeant anthraquinone, it intercalates with double-stranded DNA

(dsDNA) stoichiometrically, allowing for the quantification of DNA content and the determination

of cell cycle phases (G0/G1, S, and G2/M).[1][2][3] Its key advantage lies in its far-red emission

spectrum, which minimizes spectral overlap with common fluorophores like GFP, FITC, and R-

PE, making it an ideal choice for multiplexing and multiparameter flow cytometry.[1][2][3] This

feature is particularly beneficial when combining cell cycle analysis with immunophenotyping to

study specific cell subpopulations. DRAQ5 is compatible with various fixation methods,

including ethanol and formaldehyde, and does not require RNase treatment, simplifying

staining protocols.[1][3]

Key Features and Advantages of DRAQ5
Far-Red Emission: Minimizes spectral overlap with other fluorophores, enabling

multiparameter analysis.[1][2][3]
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Stoichiometric DNA Staining: Allows for accurate quantification of DNA content for cell cycle

analysis.[1][2]

Compatibility: Works with both live and fixed cells and is compatible with common fixation

methods.[1][2]

No RNase Treatment Required: Simplifies the staining protocol and reduces sample

processing time.[1][3]

High Cell Permeability: Rapidly stains the nuclei of cells.[1]

Spectral Properties
DRAQ5 can be excited by a range of lasers, with excitation maxima at approximately 600 nm

and 646 nm.[2] While it can be sub-optimally excited by a 488 nm laser, it is most efficiently

excited by red lasers (e.g., 633 nm or 647 nm).[2] The emission maximum is approximately 681

nm when free and shifts to around 697 nm when bound to dsDNA.[2]

Property Wavelength (nm)

Excitation Maxima 600 / 646

Emission Maximum (dsDNA-bound) 697

Quantitative Data Summary
Studies have shown that cell cycle analysis using DRAQ5 provides results comparable to those

obtained with the widely used DNA stain, Propidium Iodide (PI). While one study on

hematolymphoid cells found no significant difference in the percentage of cells in the S-phase

between the two dyes, it did note a slightly larger coefficient of variation (CV) for the G0/G1

peak with DRAQ5.[4][5]

Table 1: Comparison of Cell Cycle Analysis with DRAQ5 and Propidium Iodide (PI) in

Hematolymphoid Cells
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Parameter DRAQ5 Propidium Iodide (PI)

S-Phase (%) No significant difference No significant difference

G0/G1 Peak CV (%) Slightly higher Slightly lower

Doublets (%) Significantly lower Higher

Data adapted from a study on clinical hematolymphoid samples. The study concluded that

DRAQ5 is a useful tool for the kinetic evaluation of normal and neoplastic hematolymphoid cell

subsets.[4][5]

Experimental Protocols
Here we provide detailed protocols for cell fixation and subsequent DRAQ5 staining for cell

cycle analysis by flow cytometry.

Protocol 1: Ethanol Fixation and DRAQ5 Staining
Ethanol fixation is a common method for preparing cells for cell cycle analysis as it often yields

histograms with high resolution.[6][7]

Materials:

Phosphate-Buffered Saline (PBS)

70-80% ice-cold ethanol

DRAQ5™ (5mM stock solution)

Staining Buffer (e.g., PBS with 1-2% FBS)

Procedure:

Cell Preparation: Harvest cells and wash once with PBS by centrifugation (e.g., 300-400 x g

for 5 minutes).

Fixation: Resuspend the cell pellet in 1 ml of ice-cold PBS. While vortexing gently, add 4 ml

of ice-cold 70-80% ethanol dropwise to the cell suspension.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pathology.ufl.edu/files/2012/08/yuan-c-2004-fc.pdf
https://www.researchgate.net/publication/8681300_DRAQ5-Based_DNA_Content_Analysis_of_Hematolymphoid_Cell_Subpopulations_Discriminated_by_Surface_Antigens_and_Light_Scatter_Properties
https://www.researchgate.net/figure/A-Flow-cytometry-analysis-Analysis-of-DNA-content-of-PI-stained-HeLa-cells-treated_fig2_359377695
https://bbbc.broadinstitute.org/BBBC048
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate the cells on ice or at -20°C for at least 30 minutes. Cells can be stored

in ethanol at -20°C for an extended period.

Washing: Wash the cells once with Staining Buffer to remove the ethanol. Centrifuge and

discard the supernatant.

Staining: Resuspend the cell pellet in Staining Buffer at a concentration of ≤1 x 10^6 cells/ml.

Add DRAQ5 to a final concentration of 5-20 µM.

Incubation: Incubate at room temperature for 5-15 minutes, protected from light.[6][7]

Analysis: The cells are now ready for analysis by flow cytometry. No washing step is required

after DRAQ5 staining.[6][7]

Cell Preparation Fixation Staining

Harvest Cells Wash with PBS Resuspend in cold PBS Add cold 70-80% Ethanol Incubate (≥30 min, on ice) Wash with Staining Buffer Resuspend in Staining Buffer Add DRAQ5 (5-20 µM) Incubate (5-15 min, RT) Analyze by Flow Cytometry

Click to download full resolution via product page

Ethanol Fixation and DRAQ5 Staining Workflow

Protocol 2: Formaldehyde Fixation and DRAQ5 Staining
Formaldehyde fixation is often used when combining cell cycle analysis with

immunofluorescent staining of intracellular or surface antigens.

Materials:

Phosphate-Buffered Saline (PBS)

4% Formaldehyde in PBS

Permeabilization Buffer (e.g., PBS with 0.1% Triton X-100)

DRAQ5™ (5mM stock solution)
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Staining Buffer (e.g., PBS with 1-2% FBS)

Procedure:

Cell Preparation: Harvest and wash cells as described in Protocol 1.

Fixation: Resuspend the cell pellet in 4% formaldehyde and incubate for 15-30 minutes at

room temperature.[4]

Washing: Wash the cells twice with PBS.

Permeabilization (if required for intracellular targets): Resuspend the cell pellet in

Permeabilization Buffer and incubate for 10-15 minutes at room temperature. Wash once

with Staining Buffer.

(Optional) Antibody Staining: If performing immunophenotyping, proceed with your standard

antibody staining protocol at this stage.

Staining: Resuspend the cell pellet in Staining Buffer at a concentration of ≤1 x 10^6 cells/ml.

Add DRAQ5 to a final concentration of 5-20 µM.

Incubation: Incubate for 10-20 minutes at room temperature, protected from light.[4]

Analysis: The cells are now ready for analysis by flow cytometry without a final wash step.

Cell Preparation Fixation & Permeabilization Staining

Harvest & Wash Cells Fix with 4% Formaldehyde Wash with PBS Permeabilize (e.g., Triton X-100) Optional: Antibody Staining Add DRAQ5 (5-20 µM) Incubate (10-20 min, RT) Analyze by Flow Cytometry

Click to download full resolution via product page

Formaldehyde Fixation and DRAQ5 Staining Workflow

Data Analysis and Gating Strategy
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A typical gating strategy for cell cycle analysis using DRAQ5 involves sequential steps to

isolate single, nucleated cells for DNA content analysis.

Debris Exclusion: Gate on the main cell population using a forward scatter (FSC) versus side

scatter (SSC) plot to exclude debris.

Doublet Discrimination: Gate on single cells by plotting the area of the DRAQ5 signal (e.g.,

FL-Area) against the height (FL-Height) or width (FL-Width) of the signal. Single cells will

form a diagonal population, while doublets and aggregates will have a higher area for a

given height/width.

Cell Cycle Histogram: Generate a histogram of the DRAQ5 fluorescence intensity for the

single-cell population. This will show distinct peaks for G0/G1 (2N DNA content) and G2/M

(4N DNA content), with the S phase population in between. Cell cycle analysis software can

then be used to quantify the percentage of cells in each phase.

Total Cellular Events

FSC vs. SSC Gate
(Debris Exclusion)

DRAQ5-Area vs. DRAQ5-Width Gate
(Doublet Discrimination)

DRAQ5 Histogram
(Cell Cycle Phases)

Quantify G0/G1, S, G2/M Phases
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Click to download full resolution via product page

Gating Strategy for Cell Cycle Analysis

Troubleshooting
Issue Possible Cause Suggested Solution

High CV of G0/G1 peak

- Inconsistent staining- High

flow rate on cytometer- Cell

clumping

- Ensure thorough mixing of

cells with DRAQ5.- Use a low

flow rate during acquisition.-

Filter cell suspension before

staining.

No distinct G2/M peak

- Cells are not proliferating-

Insufficient number of events

acquired

- Use a positive control of

actively dividing cells.- Acquire

a sufficient number of events

(e.g., >10,000).

High background fluorescence

- DRAQ5 concentration too

high- Inadequate washing after

fixation

- Titrate DRAQ5 concentration

for your cell type.- Ensure

thorough washing steps as per

the protocol.

Loss of signal for other

fluorophores

- Inappropriate

fixation/permeabilization for

the antibody epitope

- Test different

fixation/permeabilization

methods.- Consider staining

for surface markers before

fixation.

Conclusion
DRAQ5 is a reliable and versatile far-red fluorescent dye for cell cycle analysis in fixed cells. Its

compatibility with various fixation methods and its minimal spectral overlap with other common

fluorophores make it an excellent choice for multiparameter flow cytometry experiments,

particularly those involving combined immunophenotyping and cell cycle analysis. The

straightforward staining protocols and the lack of a need for RNase treatment further enhance

its utility in a research setting. By following the detailed protocols and gating strategies outlined

in these application notes, researchers can obtain high-quality, reproducible cell cycle data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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